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Compound of Interest

Compound Name: Reactive red 45

CAS No.: 70210-46-7

Cat. No.: B1210583

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Reactive Red 45 (C.I. 18209) is a synthetic azo dye widely used in the textile industry. Its

quantification in various aqueous solutions is crucial for a range of applications, including

monitoring its presence in wastewater, studying its degradation kinetics, and in quality control

processes. This document provides detailed protocols for the quantification of Reactive Red 45
using two primary analytical techniques: UV-Vis Spectrophotometry and High-Performance

Liquid Chromatography (HPLC).
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Parameter Value

Chemical Name C.I. Reactive Red 45

CAS Number 12226-22-1 / 70210-46-7[1]

Molecular Formula C₂₇H₁₉ClN₇Na₃O₁₀S₃[1][2]

Molecular Weight 802.10 g/mol [1][2]

Class Single Azo Dye[1][2]

Method 1: UV-Vis Spectrophotometry
UV-Vis spectrophotometry is a rapid, straightforward, and cost-effective method for determining

the concentration of chromophoric compounds like Reactive Red 45 in solution. The method is

based on the Beer-Lambert law, which states that the absorbance of a solution is directly

proportional to the concentration of the analyte and the path length of the light beam through

the solution.

Quantitative Data Summary
Parameter Value Reference

Maximum Wavelength (λmax) ~512 nm [3]

Linearity

A linear relationship exists

between absorbance and

concentration. The specific

range should be determined

experimentally.

Molar Absorptivity (ε)
To be determined

experimentally.

Limit of Detection (LOD)
To be determined

experimentally.

Limit of Quantification (LOQ)
To be determined

experimentally.
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Note: The λmax can vary slightly depending on the solvent and the purity of the dye. It is

recommended to determine the λmax experimentally using the available Reactive Red 45
standard.

Experimental Protocol
1. Materials and Equipment:

Reactive Red 45 (analytical standard)

Deionized water (or other appropriate solvent)

Volumetric flasks (various sizes: 10 mL, 25 mL, 50 mL, 100 mL)

Pipettes (various sizes)

UV-Vis Spectrophotometer

Cuvettes (1 cm path length)

2. Preparation of Stock Solution (100 mg/L):

Accurately weigh 10.0 mg of Reactive Red 45 powder.

Quantitatively transfer the powder to a 100 mL volumetric flask.

Add a small amount of deionized water to dissolve the dye.

Once dissolved, fill the flask to the mark with deionized water.

Stopper the flask and invert it several times to ensure a homogeneous solution.

3. Determination of λmax:

Prepare a dilute solution of Reactive Red 45 (e.g., 10 mg/L) from the stock solution.

Scan the absorbance of this solution over a wavelength range of 400-700 nm using the

spectrophotometer, with deionized water as a blank.
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The wavelength at which the highest absorbance is recorded is the λmax. Use this

wavelength for all subsequent measurements.[3]

4. Preparation of Standard Solutions and Generation of a Calibration Curve:

Prepare a series of standard solutions by serial dilution of the stock solution. A typical

concentration range would be 1, 2, 5, 10, and 20 mg/L.

Measure the absorbance of each standard solution at the predetermined λmax.

Plot a graph of absorbance versus concentration.

Perform a linear regression analysis to obtain the equation of the line (y = mx + c), where 'y'

is the absorbance, 'x' is the concentration, 'm' is the slope, and 'c' is the y-intercept. The R²

value should be ≥ 0.99 for a good linear fit.

5. Measurement of Unknown Sample Concentration:

Measure the absorbance of the unknown sample solution at the λmax.

Using the equation from the calibration curve, calculate the concentration of Reactive Red
45 in the unknown sample.

Workflow Diagram

Prepare Stock Solution
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UV-Vis Spectrophotometry Workflow

Method 2: High-Performance Liquid
Chromatography (HPLC)
HPLC is a more selective and sensitive technique for the quantification of Reactive Red 45. It

is particularly useful for analyzing complex mixtures where other compounds may interfere with

spectrophotometric measurements. This protocol provides a starting point for method

development using reversed-phase HPLC with a C18 column.

Quantitative Data Summary
Parameter Value

Column C18, reversed-phase

Mobile Phase
Acetonitrile and water (or buffer) with an ion-

pairing agent.

Detection
UV-Vis or Photodiode Array (PDA) detector at

the λmax of the dye.

Retention Time To be determined experimentally.

Linearity, LOD, LOQ
To be determined experimentally as part of

method validation.

Experimental Protocol
1. Materials and Equipment:

Reactive Red 45 (analytical standard)

HPLC-grade acetonitrile

HPLC-grade water

Ion-pairing agent (e.g., tetrabutylammonium bromide or N-Cetyl-N,N,N-trimethylammonium

bromide (CTAB))
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Buffer salts (e.g., ammonium dihydrogen phosphate)

HPLC system with a pump, autosampler, column oven, and UV-Vis or PDA detector

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Syringe filters (0.45 µm)

2. Preparation of Mobile Phase (Example):

Solvent A: 100% Acetonitrile with 0.025 M tetrabutylammonium bromide.

Solvent B: 30% Acetonitrile and 70% deionized water with 0.05 M ammonium dihydrogen

phosphate.

Note: The mobile phase composition may require optimization for best peak shape and

resolution.

3. Preparation of Standard and Sample Solutions:

Prepare a stock solution of Reactive Red 45 (e.g., 100 mg/L) in the mobile phase or a

compatible solvent.

Prepare a series of standard solutions by diluting the stock solution to concentrations within

the expected range of the samples.

Filter all standard and sample solutions through a 0.45 µm syringe filter before injection.

4. HPLC Conditions (Starting Point):

Flow Rate: 1.0 mL/min

Injection Volume: 20 µL

Column Temperature: Room temperature or controlled at 25-30°C

Detector Wavelength: λmax of Reactive Red 45 (~512 nm)
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Elution: Isocratic or gradient elution may be used. For gradient elution, a typical program

could be a linear gradient from a lower to a higher percentage of Solvent A over 15-20

minutes.

5. Quantification:

Inject the standard solutions to generate a calibration curve by plotting peak area versus

concentration.

Inject the unknown sample solutions.

Determine the concentration of Reactive Red 45 in the samples by comparing their peak

areas to the calibration curve.

Logical Relationship Diagram
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HPLC Method Development and Analysis Logic

Method 3: Electrochemical Methods (Emerging
Technique)
Electrochemical sensors are an emerging technology for the detection of azo dyes. These

methods are based on the electrochemical reduction or oxidation of the azo group at an

electrode surface, generating a measurable current that is proportional to the dye
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concentration. While offering advantages such as high sensitivity and the potential for portable

instrumentation, standardized protocols for the routine quantification of Reactive Red 45 are

still under development. Researchers interested in this approach should consult recent

literature on the development of electrochemical sensors for azo dyes.

Key Principles:

Voltammetry: Techniques like cyclic voltammetry (CV) and differential pulse voltammetry

(DPV) are often employed.

Modified Electrodes: The sensitivity and selectivity can be enhanced by modifying the

electrode surface with nanomaterials or specific polymers.

Due to the developmental nature of this technique for this specific analyte, a detailed, validated

protocol is not provided here.

Disclaimer: The provided protocols are intended as a starting point. It is essential for

researchers to validate these methods in their own laboratories and for their specific sample

matrices to ensure accuracy and precision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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